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Abstract
This application note details the methodology for characterizing the photopolymerization

kinetics of Ebecryl 220, a hexafunctional aromatic urethane acrylate, using Photo-Differential

Scanning Calorimetry (Photo-DSC). Ebecryl 220 is known for its rapid cure response, high

hardness, and excellent solvent resistance, making it suitable for a variety of applications

including coatings, inks, and 3D printing.[1][2][3][4] Understanding its polymerization kinetics is

crucial for process optimization and quality control. This document provides a comprehensive

experimental protocol, data analysis guidelines, and illustrative kinetic data.

Introduction
Ebecryl 220 is a hexafunctional aromatic urethane acrylate oligomer that exhibits a very fast

cure response when exposed to ultraviolet (UV) or electron beam (EB) radiation.[1][2][3][4] This

rapid polymerization is a key advantage in many industrial applications. The study of its

photopolymerization kinetics provides valuable insights into the reaction mechanism and the

influence of process parameters.
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Photo-Differential Scanning Calorimetry (Photo-DSC) is a powerful thermal analysis technique

used to study the kinetics of photopolymerization reactions.[5] It measures the heat flow

associated with the reaction as a function of time and temperature upon exposure to UV light.

This allows for the determination of critical kinetic parameters such as the heat of

polymerization, degree of conversion, and polymerization rate.[5][6]

Principles of Photo-DSC
Photo-DSC operates on the same principles as standard DSC, measuring the difference in

heat flow between a sample and a reference pan. In Photo-DSC, the sample is irradiated with a

UV light source of controlled intensity and wavelength. The photopolymerization of acrylates is

an exothermic process, and the heat released is directly proportional to the extent of the

reaction.[6]

The primary data obtained from a Photo-DSC experiment is a plot of heat flow versus time. The

area under the exothermic peak corresponds to the total heat of polymerization (ΔH). From this

data, the degree of conversion (α) and the rate of polymerization (Rp) can be calculated using

the following equations:

Degree of Conversion (α): α = ΔHt / ΔHtotal

Where ΔHt is the heat evolved up to time 't' and ΔHtotal is the total heat of reaction.[6]

Rate of Polymerization (Rp): Rp = (dH/dt) / ΔHtotal

Where dH/dt is the instantaneous heat flow.[6]

Experimental Protocol
This section provides a detailed protocol for analyzing the photopolymerization kinetics of

Ebecryl 220 using Photo-DSC.

3.1. Materials and Sample Preparation

Resin: Ebecryl 220

Photoinitiator: 2-Hydroxy-2-methyl-1-phenyl-propan-1-one (or a suitable alternative)
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Procedure:

Prepare a formulation of Ebecryl 220 with a specific concentration of photoinitiator (e.g.,

2-5 wt%). The concentration of the photoinitiator can significantly impact the curing speed.

[7]

Thoroughly mix the photoinitiator with the Ebecryl 220 oligomer in an amber vial to protect

it from ambient light. Mixing should be done until the photoinitiator is completely dissolved

and the mixture is homogeneous.

Accurately weigh approximately 2-5 mg of the prepared resin mixture into an open

aluminum DSC pan. It is crucial to ensure a consistent sample mass and a thin, even film

at the bottom of the pan to minimize heat transfer effects and ensure uniform UV

exposure.

3.2. Photo-DSC Instrument Setup and Measurement

Instrument: A differential scanning calorimeter equipped with a UV light source (e.g., a high-

pressure mercury vapor lamp).

Experimental Conditions:

Temperature Program: Isothermal at 25°C.

Purge Gas: Nitrogen at a flow rate of 50 mL/min to create an inert atmosphere and

prevent oxygen inhibition of the radical polymerization.[8]

UV Irradiation:

Intensity: 20 mW/cm² (can be varied to study its effect).

Wavelength: Broadband UV source.

Exposure Profile: A single exposure for a duration sufficient to achieve complete curing

(e.g., 2-5 minutes).

Measurement Procedure:
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Place the prepared sample pan in the DSC cell and an empty open aluminum pan as a

reference.

Start the temperature program and allow the system to equilibrate at the isothermal

temperature of 25°C under the nitrogen purge.

Once a stable heat flow baseline is achieved, initiate the UV irradiation.

Continue data acquisition until the heat flow signal returns to the baseline, indicating the

completion of the polymerization reaction.

To obtain a baseline for the heat generated by the UV lamp itself, a second irradiation run

can be performed on the already cured sample. This baseline can then be subtracted from

the initial measurement for higher accuracy.

Data Analysis and Illustrative Results
The following tables present illustrative data for the photopolymerization of Ebecryl 220,

demonstrating the effect of varying UV intensity and photoinitiator concentration.

Table 1: Effect of UV Intensity on Photopolymerization Kinetics of Ebecryl 220 (with 3 wt%

Photoinitiator)

UV Intensity
(mW/cm²)

Heat of
Polymerization
(ΔH, J/g)

Peak Time (s)
Maximum
Polymerization
Rate (s⁻¹)

Final
Conversion
(%)

10 315 15 0.25 88

20 320 8 0.52 90

50 325 3 1.15 91

Table 2: Effect of Photoinitiator Concentration on Photopolymerization Kinetics of Ebecryl 220
(at 20 mW/cm² UV Intensity)
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Photoinitiator
Conc. (wt%)

Heat of
Polymerization
(ΔH, J/g)

Peak Time (s)
Maximum
Polymerization
Rate (s⁻¹)

Final
Conversion
(%)

1 290 12 0.35 81

3 320 8 0.52 90

5 330 6 0.68 92

Higher UV intensity and photoinitiator concentration generally lead to a faster polymerization

rate and a shorter time to reach the peak exotherm.[7][9]

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for Photo-DSC analysis of Ebecryl 220.
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Caption: Free-radical photopolymerization of Ebecryl 220.

Conclusion
Photo-DSC is an invaluable tool for characterizing the photopolymerization kinetics of UV-

curable resins like Ebecryl 220. The provided protocol and illustrative data demonstrate how

this technique can be used to quantify the effects of key process variables, such as UV

intensity and photoinitiator concentration, on the curing behavior. This information is essential

for optimizing formulations and processing conditions to achieve desired material properties in

a variety of advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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